Cas no 885523-81-9 (4-Acetoxy-6-indole carboxylic Acid ethyl ester)

• Product Name: 4-Acetoxy-6-indole carboxylic Acid ethyl ester
• CAS No: 885523-81-9
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 2811392
• PubChem ID: 24728879
• Update Time: 2025-10-19

4-Acetoxy-6-indole carboxylic Acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 4-acetyloxy-1H-indole-6-carboxylate
• 1H-Indole-6-carboxylic acid, 4-(acetyloxy)-, ethyl ester
• 4-Acetoxy-6-indole carboxylic Acid ethyl ester
• Ethyl 4-(acetyloxy)-1H-indole-6-carboxylate
• DTXSID60646544
• 885523-81-9
• Ethyl 4-acetoxy-1H-indole-6-carboxylate

• Inchi： 1S/C13H13NO4/c1-3-17-13(16)9-6-11-10(4-5-14-11)12(7-9)18-8(2)15/h4-7,14H,3H2,1-2H3
• InChI Key： XGRHYWCUERDEAB-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CC(C(=O)OCC)=CC2=C1C=CN2

Computed Properties

• Exact Mass: 247.08445790Da
• Monoisotopic Mass: 247.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.4Ų

Additional information on 4-Acetoxy-6-indole carboxylic Acid ethyl ester

Comprehensive Guide to 4-Acetoxy-6-indole carboxylic Acid ethyl ester (CAS No. 885523-81-9): Properties, Applications, and Research Insights

4-Acetoxy-6-indole carboxylic Acid ethyl ester (CAS No. 885523-81-9) is a specialized indole derivative gaining attention in pharmaceutical and biochemical research. This compound, characterized by its ester and acetoxy functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure combines the indole core—a privileged scaffold in drug discovery—with modifiable side chains, enabling diverse applications in medicinal chemistry and material science.

Recent studies highlight the growing demand for indole-based compounds due to their role in developing kinase inhibitors and anti-inflammatory agents. Researchers frequently search for "4-Acetoxy-6-indole synthesis" or "CAS 885523-81-9 suppliers," reflecting its industrial relevance. The compound’s ethyl ester moiety enhances solubility, making it valuable for formulations requiring improved bioavailability—a key focus in modern drug design.

From a synthetic perspective, 885523-81-9 is often utilized in multicomponent reactions to construct polycyclic frameworks. Its carboxylic acid ethyl ester group allows further derivatization via hydrolysis or transesterification, aligning with green chemistry trends. Laboratories exploring "indole ester applications" or "biodegradable indole derivatives" will find this compound particularly relevant for sustainable research initiatives.

Analytical methods for 4-Acetoxy-6-indole carboxylic Acid ethyl ester typically involve HPLC and LC-MS, with researchers emphasizing "CAS 885523-81-9 purity analysis" in quality control protocols. The compound’s stability under physiological pH conditions has also spurred investigations into its potential as a fluorescent probe, addressing the rising interest in "indole-based biosensors" for diagnostic applications.

In material science, the acetoxy-indole structure contributes to π-conjugated systems used in organic electronics. Startups focusing on "bio-inspired semiconductors" are actively patenting indole derivatives like 885523-81-9 for optoelectronic devices. This interdisciplinary appeal underscores why this compound ranks highly in searches for "advanced heterocyclic building blocks."

Regulatory databases confirm that 4-Acetoxy-6-indole carboxylic Acid ethyl ester complies with major chemical inventories (e.g., TSCA, REACH), making it accessible for global research. However, proper handling protocols are essential—discussions around "safe handling of indole esters" frequently appear in laboratory safety forums. The compound’s low ecotoxicity profile further supports its use in environmentally conscious applications.

Future directions include exploring its role in metal-catalyzed cross-coupling reactions, a hotspot in catalysis research. With the pharmaceutical industry’s shift toward "fragment-based drug discovery," the modularity of CAS 885523-81-9 positions it as a promising candidate for targeted library design. Ongoing studies on its metabolic pathways may also unlock applications in prodrug development.